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Compound of Interest

Compound Name: CEP-28122

Cat. No.: B10764593

For Researchers, Scientists, and Drug Development Professionals

Introduction

CEP-28122 is a potent and selective, orally bioavailable inhibitor of Anaplastic Lymphoma
Kinase (ALK).[1][2][3] It is a diaminopyrimidine derivative that has demonstrated antitumor
activity in preclinical models of ALK-positive human cancers.[1][4] The compound is frequently
supplied as a mesylate salt to enhance its solubility and stability.[3] This document provides a
detailed protocol for the preparation of a CEP-28122 stock solution in Dimethyl Sulfoxide
(DMSO0), along with essential data for its use in research applications.

Quantitative Data Summary

For accurate and reproducible experimental results, it is crucial to use precise measurements
and understand the chemical properties of CEP-28122. The following tables summarize the key
guantitative data for both CEP-28122 (free base) and its commonly used mesylate salt.

Table 1: Chemical and Physical Properties of CEP-28122
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Property

CEP-28122 (Free Base)

CEP-28122 (Mesylate Salt)

Molecular Formula

C28H35CIN6O3

C29H39CIN6O6S

Molecular Weight 539.07 g/mol [1][4] 635.17 g/mol [2][3]
Appearance Solid Solid

] Anaplastic Lymphoma Kinase Anaplastic Lymphoma Kinase
Primary Target

(ALK)

(ALK)

ICso (for ALK)

1.9 nM[1][3]

1.9 nM[1][3]

Table 2: Solubility and Storage Recommendations

Parameter

Recommendation

Recommended Solvent

Dimethyl Sulfoxide (DMSO)

Storage of Solid Compound

Store at -20°C for up to 3 years.

Storage of Stock Solution in DMSO

Aliquot and store at -20°C for up to 1 month or

at -80°C for up to 6 months. Avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM CEP-
28122 Stock Solution in DMSO

This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of CEP-
28122 (mesylate salt) in DMSO.

Materials:

o CEP-28122 (mesylate salt) powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, amber microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

o Pipettes and sterile tips
Procedure:

Determine the Required Mass: Calculate the mass of CEP-28122 (mesylate salt) needed to
prepare the desired volume of a 10 mM stock solution using the following formula:

o Mass (mg) = Desired Volume (mL) x 10 mM x 635.17 ( g/mol ) / 1000
o Example for 1 mL of 10 mM stock solution:
» Mass (mg) =1 mL x 10 mmol/L x 635.17 g/mol / 1000 = 6.35 mg

Weigh the Compound: Carefully weigh the calculated mass of CEP-28122 (mesylate salt)
powder using a calibrated analytical balance. Transfer the powder to a sterile amber
microcentrifuge tube.

Add DMSO: Add the desired volume of anhydrous DMSO to the tube containing the CEP-
28122 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the
compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used
to aid dissolution if necessary. Visually inspect the solution to ensure there are no
undissolved particles.

Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the compound,
aliquot the stock solution into smaller, single-use volumes in sterile amber microcentrifuge
tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).

Workflow for Preparing CEP-28122 Stock Solution
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Workflow for Preparing CEP-28122 Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a CEP-28122 stock solution in
DMSO.

Mechanism of Action and Signaling Pathway

CEP-28122 functions as a potent inhibitor of ALK tyrosine kinase activity. In many cancers, ALK
is constitutively activated through mutations or chromosomal translocations, leading to the
activation of downstream signaling pathways that promote cell proliferation and survival. CEP-
28122 treatment has been shown to suppress the phosphorylation of downstream effectors of
ALK, including STAT3, Akt, and ERK1/2.[1]

ALK Signaling Pathway Inhibition by CEP-28122
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Caption: Diagram of the ALK signaling pathway and its inhibition by CEP-28122.

Application in Cell-Based Assays

When using the CEP-28122 stock solution for in vitro experiments, it is important to dilute it to
the desired final concentration in the cell culture medium. To minimize solvent-induced toxicity,
the final concentration of DMSO in the cell culture should typically be kept below 0.5%. A
vehicle control (cell culture medium with the same final concentration of DMSO) should always
be included in the experimental design. Treatment of ALK-positive cancer cell lines, such as
Karpas-299 and Sup-M2, with CEP-28122 has been shown to result in concentration-
dependent growth inhibition.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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